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Cat. No.: B15579487 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Bruton's tyrosine kinase (BTK) is a critical signaling molecule in various hematopoietic cells,

playing a central role in B-cell development, activation, and proliferation.[1][2] It also functions

in myeloid cells, such as macrophages, mediating inflammatory responses.[3][4][5][6]

Dysregulation of the BTK signaling pathway is implicated in B-cell malignancies and

autoimmune diseases, making it a key therapeutic target.[1][7][8][9] Btk-IN-41 is a potent

inhibitor of BTK, demonstrating significant activity in biochemical and cell-based assays. These

application notes provide detailed protocols for utilizing Btk-IN-41 in primary cell cultures to

investigate its effects on cellular signaling and function.

Btk-IN-41: Compound Information
Property Value Reference

Molecular Formula C31H29F3N8O MedChemExpress

CAS Number 2251799-53-6 MedChemExpress

Mechanism of Action BTK Inhibitor MedChemExpress
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The following table summarizes the known inhibitory concentrations (IC50) of Btk-IN-41 and

provides a reference to other common BTK inhibitors.

Compound Assay Type Cell/Enzyme IC50 Reference

Btk-IN-41
Biochemical

Assay
BTK Enzyme 5.4 nM TargetMol

Btk-IN-41

Cell-based

Proliferation

Assay

TMD-8 (Diffuse

Large B-cell

Lymphoma)

13.8 nM TargetMol

Ibrutinib

Cell-based

Proliferation

Assay

CLBL-1 (Canine

DLBCL)
1.3 µM [10]

Enitociclib
Cell-based

Viability Assay

Primary MCL

cells
32–172 nM [11]

SRX3262

Cell-based

Proliferation

Assay

JeKo-1 (MCL)
8 µM (Ibrutinib

IC50)
[12]

Signaling Pathway
Btk-IN-41 targets Bruton's tyrosine kinase, a key component of the B-cell receptor (BCR)

signaling pathway. Upon BCR engagement, BTK is activated and subsequently phosphorylates

downstream targets, including phospholipase Cγ2 (PLCγ2).[1] This initiates a cascade of

signaling events leading to the activation of transcription factors like NF-κB, which are crucial

for B-cell proliferation, survival, and differentiation.[1][7] BTK is also involved in signaling

pathways downstream of other receptors, such as Toll-like receptors (TLRs) and chemokine

receptors.[2][13][14]
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Caption: BTK Signaling Pathway in B-Cells.
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Experimental Protocols
The following protocols are adapted from established methods for other BTK inhibitors and can

be used as a starting point for experiments with Btk-IN-41. It is recommended to perform dose-

response experiments to determine the optimal concentration for your specific primary cell type

and experimental conditions.

General Experimental Workflow

General Workflow for Btk-IN-41 in Primary Cells

Cell Preparation

Treatment

Downstream Analysis

Isolate Primary Cells
(e.g., B-cells, Macrophages)

Culture Primary Cells

Prepare Btk-IN-41 Stock Solution

Treat Cells with Btk-IN-41
(and appropriate controls)

Stimulate Cells (optional)
(e.g., anti-IgM, LPS)

Western Blot
(p-BTK, p-PLCγ2)

Flow Cytometry
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(Cytokine Secretion)

qPCR
(Gene Expression)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15579487#application-of-btk-in-41-in-primary-cell-
cultures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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